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Compound of Interest

Compound Name:
2-amino-3-(7-fluoro-1H-indol-3-

yl)propanoic Acid

CAS No.: 53314-95-7

Cat. No.: B1336400

Get Quote

Introduction

7-Fluoro-L-tryptophan (7F-Trp) is a powerful probe for studying protein-ligand interactions. As a

non-canonical amino acid, it can be site-specifically incorporated into a protein of interest,

offering a minimally perturbative fluorine (¹⁹F) nucleus for nuclear magnetic resonance (NMR)

spectroscopy. The ¹⁹F chemical shift is highly sensitive to the local environment, making it an

exquisite reporter of conformational changes that occur upon ligand binding.[1][2][3] This allows

for the detailed characterization of binding events, including the determination of binding

affinities and the identification of allosteric modulation.

The primary advantage of using 7F-Trp in ¹⁹F NMR is the absence of background signals in

biological macromolecules, leading to clean spectra where the signal from the fluorine probe is

unambiguous.[1][4][5] This enables researchers to monitor specific sites within a protein,

providing valuable insights into the structural and dynamic consequences of ligand association.

[1][2][3]
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Site-Specific Monitoring of Ligand Binding: By replacing a native tryptophan with 7F-Trp at a

specific position, researchers can directly observe the environmental changes at that site

upon the addition of a ligand.[1][2][3]

Characterization of Conformational Changes: Ligand binding often induces conformational

changes in a protein. These changes alter the local environment of the incorporated 7F-Trp,

resulting in a measurable change in its ¹⁹F NMR chemical shift.[4][5]

Fragment-Based Drug Discovery: ¹⁹F NMR screening using proteins labeled with 7F-Trp is

an effective method for identifying small molecule fragments that bind to a target protein.

Determination of Binding Affinity (Kd): By titrating a ligand into a solution of 7F-Trp labeled

protein and monitoring the change in the ¹⁹F NMR signal, the dissociation constant (Kd) can

be accurately determined.

Experimental Protocols
Protocol 1: Site-Specific Incorporation of 7-Fluoro-L-
tryptophan into a Target Protein
This protocol describes the genetic encoding methodology for incorporating 7F-Trp into a

protein of interest in E. coli. This is achieved by utilizing a mutant aminoacyl-tRNA

synthetase/tRNA pair that is orthogonal to the host's translational machinery.[1][2]

1. Plasmid Construction:

Clone the gene of the target protein into a low-copy-number plasmid (e.g., pCDF). Introduce
an amber stop codon (TAG) at the desired tryptophan residue site via site-directed
mutagenesis.
Clone the genes for the mutant pyrrolysyl-tRNA synthetase (PylRS) specific for 7F-Trp (e.g.,
G1(7FTrp)RS) and its corresponding tRNA (PyltRNACUA) into a high-copy-number plasmid
(e.g., pRSF).[1]

2. Protein Expression:

Co-transform E. coli expression strains (e.g., BL21(DE3)) with the target protein plasmid and
the synthetase/tRNA plasmid.
Grow the transformed cells in minimal medium at 37°C to an OD₆₀₀ of 0.6-0.8.
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Supplement the medium with 1 mM 7-fluoro-L-tryptophan.
Induce protein expression with 1 mM isopropyl β-D-1-thiogalactopyranoside (IPTG) and
continue to grow the culture at a reduced temperature (e.g., 20°C) for 12-16 hours.

3. Protein Purification:

Harvest the cells by centrifugation.
Lyse the cells using sonication or high-pressure homogenization in a suitable lysis buffer.
Purify the target protein using standard chromatography techniques (e.g., Ni-NTA affinity
chromatography if the protein is His-tagged, followed by size-exclusion chromatography).

4. Verification of Incorporation:

Confirm the successful incorporation of 7F-Trp by mass spectrometry. The mass of the
labeled protein will be increased by 18 Da for each incorporated 7F-Trp residue compared to
the wild-type protein.

Protocol 2: Monitoring Ligand Binding using ¹⁹F NMR
Spectroscopy
This protocol outlines the procedure for acquiring and analyzing ¹⁹F NMR spectra to monitor

ligand binding to a 7F-Trp labeled protein.

1. Sample Preparation:

Prepare a sample of the purified 7F-Trp labeled protein in a suitable NMR buffer (e.g., 50
mM Tris-HCl, 150 mM NaCl, pH 7.5) to a final concentration of 50-100 µM.
Prepare a stock solution of the ligand in the same NMR buffer.

2. NMR Data Acquisition:

Acquire a one-dimensional (1D) ¹⁹F NMR spectrum of the protein in the absence of the
ligand. This will serve as the reference (apo) spectrum.
Perform a titration by adding increasing concentrations of the ligand to the protein sample.
Acquire a 1D ¹⁹F NMR spectrum at each titration point.
Record all spectra at a constant temperature on an NMR spectrometer equipped with a
cryoprobe for enhanced sensitivity.
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3. Data Analysis:

Process the ¹⁹F NMR spectra using appropriate software (e.g., TopSpin, NMRPipe).
Monitor the changes in the chemical shift and/or intensity of the ¹⁹F resonance upon ligand
addition.
To determine the dissociation constant (Kd), plot the change in chemical shift (Δδ) as a
function of the ligand concentration. Fit the data to a one-site binding model using the
following equation:

Quantitative Data
The following table summarizes representative data obtained from a ¹⁹F NMR titration

experiment monitoring the binding of an inhibitor to the Zika virus NS2B-NS3 protease (ZiPro)

labeled with 7F-Trp at various positions.[1]

7F-Trp Position in
ZiPro

¹⁹F Chemical Shift
(Apo) (ppm)

¹⁹F Chemical Shift
(Bound) (ppm)

Chemical Shift
Perturbation (Δδ)
(ppm)

Trp5 -132.5 -132.8 -0.3

Trp50 -133.2 -133.5 -0.3

Trp69 -131.8 -131.9 -0.1

Trp83 -134.1 -135.0 -0.9

Trp89 -133.7 -134.2 -0.5

Trp61* -134.5 -134.6 -0.1

Note: Trp61 is located in the NS2B cofactor.
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Caption: Experimental workflow for monitoring ligand binding using 7F-Trp.
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Caption: Ligand binding equilibrium and corresponding ¹⁹F NMR signals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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